[5-[3,5-Dihydroxy-2-(1,3,4-trihydroxy-5-oxopentan-2-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
[5-[3,5-Dihydroxy-2-(1,3,4-trihydroxy-5-oxopentan-2-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
5''-(4-Hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside, also known as 4-coumaroyl arabinoxylan or paxx, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. 5''-(4-Hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside is primarily located in the cytoplasm. Outside of the human body, 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside can be found in green vegetables. This makes 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
102254-69-3
VCID:
VC0034459
InChI:
InChI=1S/C24H32O15/c25-11-4-1-10(2-5-11)3-6-15(27)34-8-13-17(29)19(31)24(38-13)39-21-12(26)7-36-23(20(21)32)37-14-9-35-22(33)18(30)16(14)28/h1-6,12-14,16-26,28-33H,7-9H2/b6-3+
SMILES:
C1C(C(C(C(O1)OC2COC(C(C2O)O)O)O)OC3C(C(C(O3)COC(=O)C=CC4=CC=C(C=C4)O)O)O)O
Molecular Formula:
C24H32O15
Molecular Weight:
560.5 g/mol
[5-[3,5-Dihydroxy-2-(1,3,4-trihydroxy-5-oxopentan-2-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
CAS No.: 102254-69-3
Main Products
VCID: VC0034459
Molecular Formula: C24H32O15
Molecular Weight: 560.5 g/mol
![[5-[3,5-Dihydroxy-2-(1,3,4-trihydroxy-5-oxopentan-2-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate - 102254-69-3](/images/no_structure.jpg)
| CAS No. | 102254-69-3 |
|---|---|
| Product Name | [5-[3,5-Dihydroxy-2-(1,3,4-trihydroxy-5-oxopentan-2-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Molecular Formula | C24H32O15 |
| Molecular Weight | 560.5 g/mol |
| IUPAC Name | [5-[3,5-dihydroxy-2-(4,5,6-trihydroxyoxan-3-yl)oxyoxan-4-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C24H32O15/c25-11-4-1-10(2-5-11)3-6-15(27)34-8-13-17(29)19(31)24(38-13)39-21-12(26)7-36-23(20(21)32)37-14-9-35-22(33)18(30)16(14)28/h1-6,12-14,16-26,28-33H,7-9H2/b6-3+ |
| Standard InChIKey | UGXQOOQUZRUVSS-ZZXKWVIFSA-N |
| Isomeric SMILES | C1C(C(C(C(O1)OC2COC(C(C2O)O)O)O)OC3C(C(C(O3)COC(=O)/C=C/C4=CC=C(C=C4)O)O)O)O |
| SMILES | C1C(C(C(C(O1)OC2COC(C(C2O)O)O)O)OC3C(C(C(O3)COC(=O)C=CC4=CC=C(C=C4)O)O)O)O |
| Canonical SMILES | C1C(C(C(C(O1)OC2COC(C(C2O)O)O)O)OC3C(C(C(O3)COC(=O)C=CC4=CC=C(C=C4)O)O)O)O |
| Description | 5''-(4-Hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside, also known as 4-coumaroyl arabinoxylan or paxx, belongs to the class of organic compounds known as oligosaccharides. These are carbohydrates made up of 3 to 10 monosaccharide units linked to each other through glycosidic bonds. 5''-(4-Hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside is primarily located in the cytoplasm. Outside of the human body, 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside can be found in green vegetables. This makes 5''-(4-hydroxy-(e)-cinnamoyl) alpha-L-arabinofuranosyl-(1->3)-beta-D-xylopyranosyl-(1->4)-D-xylopyranoside a potential biomarker for the consumption of this food product. |
| Synonyms | 4-coumaroyl arabinoxylan O-(5-O-(4-coumaroyl)-alpha-arabinofuranosyl)-(1-3)-O-beta-xylopyranosyl-(1-4)-xylopyranose O-(5-O-(trans-4-coumaroyl)-alpha-L-arabinofuranosyl)-(1-3)-O-beta-D-xylopyranosyl-(1-4)-D-xylopyranose PAXX |
| PubChem Compound | 14632958 |
| Last Modified | Nov 11 2021 |
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